Octanol Octanol Octanol appears as a clear colorless liquid with a penetrating aromatic odor. Insoluble in water and floats on water. Vapors heavier than air. Vapors may irritate the eyes, nose, and respiratory system.
Octan-1-ol is an octanol carrying the hydroxy group at position 1. It has a role as a plant metabolite, an antifungal agent, a kairomone, a fuel additive and a bacterial metabolite. It is an octanol and a primary alcohol.
Caprylic alcohol has been used in trials studying the treatment of Essential Tremor.
1-Octanol is a natural product found in Senegalia berlandieri, Alpinia latilabris, and other organisms with data available.
octan-1-ol is a metabolite found in or produced by Saccharomyces cerevisiae.
A colorless, slightly viscous liquid used as a defoaming or wetting agent. It is also used as a solvent for protective coatings, waxes, and oils, and as a raw material for plasticizers. (From McGraw-Hill Dictionary of Scientific and Technical Terms, 5th ed)
Brand Name: Vulcanchem
CAS No.: 111-87-5
VCID: VC20854259
InChI: InChI=1S/C8H18O/c1-2-3-4-5-6-7-8-9/h9H,2-8H2,1H3
SMILES: CCCCCCCCO
Molecular Formula: C8H18O
C8H18O
CH3(CH2)6CH2OH
Molecular Weight: 130.23 g/mol

Octanol

CAS No.: 111-87-5

Cat. No.: VC20854259

Molecular Formula: C8H18O
C8H18O
CH3(CH2)6CH2OH

Molecular Weight: 130.23 g/mol

* For research use only. Not for human or veterinary use.

Octanol - 111-87-5

Specification

Description Octanol appears as a clear colorless liquid with a penetrating aromatic odor. Insoluble in water and floats on water. Vapors heavier than air. Vapors may irritate the eyes, nose, and respiratory system.
Octan-1-ol is an octanol carrying the hydroxy group at position 1. It has a role as a plant metabolite, an antifungal agent, a kairomone, a fuel additive and a bacterial metabolite. It is an octanol and a primary alcohol.
Caprylic alcohol has been used in trials studying the treatment of Essential Tremor.
1-Octanol is a natural product found in Senegalia berlandieri, Alpinia latilabris, and other organisms with data available.
octan-1-ol is a metabolite found in or produced by Saccharomyces cerevisiae.
A colorless, slightly viscous liquid used as a defoaming or wetting agent. It is also used as a solvent for protective coatings, waxes, and oils, and as a raw material for plasticizers. (From McGraw-Hill Dictionary of Scientific and Technical Terms, 5th ed)
CAS No. 111-87-5
Molecular Formula C8H18O
C8H18O
CH3(CH2)6CH2OH
Molecular Weight 130.23 g/mol
IUPAC Name octan-1-ol
Standard InChI InChI=1S/C8H18O/c1-2-3-4-5-6-7-8-9/h9H,2-8H2,1H3
Standard InChI Key KBPLFHHGFOOTCA-UHFFFAOYSA-N
SMILES CCCCCCCCO
Canonical SMILES CCCCCCCCO
Boiling Point 383 °F at 760 mmHg (USCG, 1999)
194.7 °C
194.00 to 196.00 °C. @ 760.00 mm Hg
194-195 °C
Colorform Colorless liquid
Flash Point 178 °F (USCG, 1999)
81.1 °C
178 °F (81 °C) (Closed cup)
81 °C c.c.
Melting Point 5 °F (USCG, 1999)
-14.7 °C
-15.5 °C

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